Cas no 832739-16-9 (3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 832739-16-9
• MF: C₂₂H₂₀O₃
• MW: 332.392406463623
• MDL: MFCD04969746
• CID: 3059299
• PubChem ID: 4194741
• Update Time: 2025-07-21

3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((2-Benzylphenoxy)methyl)-4-methoxybenzaldehyde
• 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde
• CS-0302262
• BBL038817
• 3-(2-Benzyl-phenoxymethyl)-4-methoxy-benzaldehyde
• 832739-16-9
• 3-[(2-benzylphenoxy)methyl]-4-methoxybenzaldehyde
• STK312596
• Z1137033101
• HIB73916
• 3-(2-BENZYLPHENOXYMETHYL)-4-METHOXYBENZALDEHYDE
• AKOS000310045
• EN300-229497

• MDL： MFCD04969746
• Inchi： 1S/C22H20O3/c1-24-21-12-11-18(15-23)14-20(21)16-25-22-10-6-5-9-19(22)13-17-7-3-2-4-8-17/h2-12,14-15H,13,16H2,1H3
• InChI Key： CEQWDYFFJGHXKC-UHFFFAOYSA-N
• SMILES： O(CC1C=C(C=O)C=CC=1OC)C1=CC=CC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.14124450Da
• Monoisotopic Mass: 332.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde

Introduction to 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 832739-16-9)

3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 832739-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative exhibits a unique structural framework, combining a benzylphenoxy moiety with a methoxy-substituted benzaldehyde core, which positions it as a promising candidate for various chemical and biological applications.

The compound's structure consists of a benzyl group attached to a phenoxy ring, which is further linked to a methoxybenzaldehyde unit. This configuration suggests potential utility in the synthesis of complex molecules, particularly in the development of novel pharmacophores. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic aldehydes due to their diverse biological activities. 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde has been studied for its potential role in modulating various biological pathways. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be relevant in the treatment of inflammatory diseases, neurological disorders, and metabolic conditions.

One of the most compelling aspects of 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde is its potential as a scaffold for drug discovery. The combination of a benzylphenoxy group and a methoxybenzaldehyde moiety provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced specificity and efficacy. This flexibility has led to its incorporation in several synthetic strategies aimed at developing novel therapeutic agents.

The synthesis of 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde typically involves multi-step organic reactions, including condensation, alkylation, and oxidation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance chromatography and spectroscopic techniques such as NMR and mass spectrometry plays a crucial role in characterizing the compound's structure and purity.

Recent advancements in computational chemistry have also contributed to the study of 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde. Molecular modeling simulations have been used to predict its binding interactions with biological targets, providing valuable insights into its potential pharmacological effects. These computational studies complement experimental approaches by offering rapid and cost-effective screening of drug-like properties.

The compound's stability under various conditions has been another area of focus. Studies have examined its behavior in different solvents and at varying temperatures to assess its shelf life and compatibility with storage conditions. Such information is critical for ensuring that 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde remains effective throughout its intended use in research and development.

From a commercial perspective, the demand for high-quality intermediates like 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde continues to rise as pharmaceutical companies seek innovative solutions for drug development. Manufacturers specializing in fine chemicals have positioned this compound as a key offering, leveraging their expertise in synthetic chemistry to meet the evolving needs of the industry.

The environmental impact of producing such compounds has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion, 3-(2-benzylphenoxy)methyl-4-methoxybenzaldehyde (CAS No. 832739-16-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities and synthetic utility, makes it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.